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Compound of Interest

Compound Name: alpha-Guanosine

Cat. No.: B13027704

Disclaimer: This document provides essential safety and logistical information for handling
alpha-Guanosine in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals. While a specific Safety Data Sheet (SDS) for alpha-Guanosine is
not readily available, the following guidelines are based on the known properties of its beta
anomer, Guanosine, and general best practices for handling nucleoside analogs. All nucleoside
analogs should be handled with care due to their potential biological activity.

Hazard Identification and Personal Protective Equipment
(PPE)

Guanosine, the beta anomer of alpha-Guanosine, is classified as toxic if swallowed.[1][2] It
may also cause skin and eye irritation upon contact. Therefore, a comprehensive approach to
personal protection is mandatory.

Minimum Required Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles

Protects against splashes of

solutions and airborne powder.

Hand Protection

Nitrile gloves

Provides a barrier against skin
contact. Double-gloving is
recommended when handling
the pure compound or

preparing stock solutions.

Body Protection

Laboratory coat

Protects against spills and
contamination of personal

clothing.

Respiratory Protection

Use in a chemical fume hood

All handling of the solid
compound and preparation of
solutions should be performed
in a certified chemical fume
hood to prevent inhalation of
dust.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Guanosine,

which are expected to be similar for alpha-Guanosine.
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Property Value

Appearance White, crystalline powder[3]

Molecular Formula C10H13Ns0s

Molar Mass 283.24 g/mol
Very slightly soluble in cold water; soluble in

N boiling water, dilute mineral acids, and hot acetic

Solubility . .
acid. Insoluble in alcohol, ether, chloroform, and
benzene.[4]

Melting Point Decomposes at 250 °C

Toxicity and First Aid

Guanosine is categorized as acutely toxic if swallowed.[1]

Exposure Route

First Aid Measures

If swallowed, immediately call a POISON

Ingestion CENTER or doctor. Rinse mouth. Do NOT
induce vomiting.
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.

Seek medical attention.

Operational and Disposal Plans

A systematic workflow is essential to minimize risk when working with alpha-Guanosine.
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Detailed Experimental Protocol for Handling alpha-
Guanosine

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage.

» Store the container in a cool, dry, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents.

o Ensure the container is tightly sealed.
2. Preparation of Stock Solutions:

¢ All manipulations involving the solid form of alpha-Guanosine must be conducted in a
certified chemical fume hood.

» Before weighing, decontaminate the work surface within the fume hood.

o Wear the minimum required PPE, including a lab coat, chemical splash goggles, and double
nitrile gloves.

o Use a microbalance to accurately weigh the desired amount of the compound onto weighing
paper or a suitable container.

o Carefully transfer the weighed compound into a sterile, appropriately labeled container for
dissolution.

o Add the desired solvent to the container and mix gently until the compound is fully dissolved.
Warming may be necessary for some solvents.

o Cap the container securely and vortex briefly to ensure homogeneity.
3. Spill Management:

 In case of a small spill of the solid compound, gently sweep it up using a dustpan and brush,
avoiding the creation of dust, and place it in a sealed, labeled container for hazardous waste
disposal.
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» For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
collect it in a sealed container for hazardous waste.

» Decontaminate the spill area with a suitable cleaning agent.
« All materials used for cleanup should be disposed of as hazardous waste.
4. Waste Disposal:

 All solid waste contaminated with alpha-Guanosine (e.g., weighing papers, pipette tips,
gloves) must be collected in a dedicated, clearly labeled hazardous waste container.

o Unused solutions of alpha-Guanosine should be collected in a labeled, leak-proof container
for chemical waste.

» Dispose of all waste containing alpha-Guanosine through your institution's hazardous waste
management program. Do not dispose of it down the drain or in the regular trash.

Workflow for Handling alpha-Guanosine
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Caption: Workflow for the safe handling of alpha-Guanosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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